Cas no 1270582-28-9 ((4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE)

• Product Name: (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE
• CAS No: 1270582-28-9
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 5582451
• PubChem ID: 83402989
• Update Time: 2025-10-28

(4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE
• Benzenemethanamine, 4-bromo-α-cyclopropyl-2,6-difluoro-
• 1270582-28-9
• Y12966

• Inchi： 1S/C10H10BrF2N/c11-6-3-7(12)9(8(13)4-6)10(14)5-1-2-5/h3-5,10H,1-2,14H2
• InChI Key： WDLVCJBSUHLYKQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(C1CC1)N)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.632±0.06 g/cm3(Predicted)
• Boiling Point: 282.8±35.0 °C(Predicted)
• pka: 8.24±0.10(Predicted)

Additional information on (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE

Introduction to (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE (CAS No. 1270582-28-9)

(4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE (CAS No. 1270582-28-9) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound features a 4-bromo-2,6-difluorophenyl group and a cyclopropyl moiety, which contribute to its distinct chemical properties and biological activities.

The 4-bromo-2,6-difluorophenyl group is known for its ability to modulate the electronic and steric properties of molecules, making it a valuable scaffold in the design of novel drugs. The presence of bromine and fluorine atoms introduces halogen bonding and other non-covalent interactions that can influence the binding affinity and selectivity of the compound towards specific biological targets. This is particularly important in the development of drugs targeting G protein-coupled receptors (GPCRs) and other membrane proteins.

The cyclopropyl moiety, on the other hand, is a small, rigid ring structure that can impart conformational constraints to the molecule. This rigidity can enhance the stability and bioavailability of the compound, making it more suitable for in vivo studies. The cyclopropyl group has been shown to improve the metabolic stability and reduce the toxicity of various pharmaceutical agents, which are crucial factors in drug development.

Recent research has highlighted the potential of (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE in several therapeutic areas. For instance, studies have demonstrated its activity as a potent inhibitor of specific enzymes involved in metabolic pathways. One notable application is in the treatment of metabolic disorders such as diabetes and obesity. The compound has shown promising results in preclinical studies, where it effectively modulated key enzymes responsible for glucose and lipid metabolism.

In addition to its metabolic applications, (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE has also been investigated for its potential as an anticancer agent. Research has shown that it can selectively target cancer cells by disrupting critical signaling pathways involved in cell proliferation and survival. This selective targeting minimizes the adverse effects on healthy cells, making it a promising candidate for cancer therapy.

The pharmacokinetic properties of (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE have been extensively studied to optimize its therapeutic efficacy. Studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In conclusion, (4-BROMO-2,6-DIFLUOROPHENYL)(CYCLOPROPYL)METHANAMINE (CAS No. 1270582-28-9) is a promising compound with diverse applications in drug discovery and medicinal chemistry. Its unique molecular structure, combining a 4-bromo-2,6-difluorophenyl group with a cyclopropyl moiety, offers significant advantages in terms of chemical stability, biological activity, and pharmacokinetic properties. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field of pharmaceutical science.